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Compound of Interest

Compound Name:
(1S,2S)-(+)-2-Amino-1-(4-

nitrophenyl)-1,3-propanediol

Cat. No.: B118546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The asymmetric synthesis of aminodiols, crucial chiral building blocks in numerous

pharmaceuticals and natural products, is a pivotal area of research in synthetic organic

chemistry. The choice of catalyst is paramount in achieving high stereoselectivity and efficiency

in these transformations. This guide provides a comparative analysis of three distinct and

powerful catalytic systems for the asymmetric synthesis of aminodiols: biocatalysis,

organocatalysis (in a metal-organo hybrid system), and transition-metal catalysis. We present a

detailed comparison of their performance based on experimental data, alongside

comprehensive experimental protocols and visual representations of the reaction pathways.

At a Glance: Performance Comparison of Catalytic
Systems
The following table summarizes the performance of three representative catalysts in the

asymmetric synthesis of a syn-1,2-aminodiol or a closely related chiral precursor.
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In-Depth Analysis of Catalytic Systems
This section provides a detailed examination of each catalytic system, including its mechanism,

advantages, limitations, and a representative experimental protocol.

Biocatalysis: Engineered Multi-Enzyme Cascade
Biocatalysis offers an environmentally benign and highly selective approach to the synthesis of

chiral molecules. The use of engineered enzymes in a one-pot cascade reaction can streamline

multi-step syntheses, minimizing purification steps and waste generation.
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Reaction Pathway:

One-Pot Biocatalytic Cascade

4-(Methylsulfonyl)benzaldehyde

(R)-2-Hydroxy-1-(4-(methylsulfonyl)phenyl)-3-oxopropane-1-sulfonateEngineered
Transketolase (TK)

Hydroxypyruvate

(1R,2R)-Aminodiol

Engineered
ω-Transaminase (TA)

Asymmetric Henry Reaction

4-Nitrobenzaldehyde

syn-Nitrodiol

Cu(II)-Biphenyl
Amino Alcohol

Complex

Nitroethanol

syn-Aminodiol

Reduction
(e.g., H₂, Pd/C)

Asymmetric Hydrogenation

N-(1-Phenylvinyl)acetamide

N-(1-Phenylethyl)acetamide
[Rh((R,R)-BICP)(COD)]BF₄

H₂
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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